An In-depth Technical Guide to 5-Bromo-2'-deoxyuridine 5'-triphosphate (5-BrdUTP) Sodium Salt
An In-depth Technical Guide to 5-Bromo-2'-deoxyuridine 5'-triphosphate (5-BrdUTP) Sodium Salt
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 5-Bromo-2'-deoxyuridine 5'-triphosphate (5-BrdUTP) sodium salt, a halogenated analog of deoxyuridine triphosphate. This document details its chemical and physical properties, and explores its primary applications in molecular biology, including the detection of apoptosis through the TUNEL assay, its use as a mutagenic agent, and its role in labeling newly synthesized DNA for cell proliferation studies. Detailed experimental protocols and visual workflows are provided to facilitate its practical implementation in a laboratory setting. Furthermore, this guide distinguishes 5-BrdUTP from its ribonucleotide counterpart, 5-Bromouridine 5'-triphosphate (5-BrUTP), and briefly discusses the applications of the latter in RNA labeling.
Introduction
5-Bromo-2'-deoxyuridine 5'-triphosphate (5-BrdUTP) sodium salt is a synthetic nucleoside triphosphate that plays a crucial role in various molecular biology techniques. As an analog of thymidine (B127349) triphosphate (dTTP), it can be incorporated into DNA during synthesis. This incorporation is the basis for its utility in a range of applications, from identifying cells undergoing programmed cell death (apoptosis) to studying DNA replication and mutagenesis. Its versatility and the availability of specific antibodies for its detection make it an invaluable tool for researchers in cell biology, cancer research, and drug development.
Physicochemical Properties
A summary of the key quantitative data for 5-BrdUTP sodium salt and the related compound 5-BrUTP sodium salt is presented below.
| Property | 5-Bromo-2'-deoxyuridine 5'-triphosphate (5-BrdUTP) Sodium Salt | 5-Bromouridine 5'-triphosphate (5-BrUTP) Sodium Salt |
| Synonyms | 5-Bromo-2'-deoxyuridine 5'-triphosphate sodium salt, BrdUTP | 5-Bromouridine 5'-triphosphate sodium salt, BrUTP |
| CAS Number | 102212-99-7 | 161848-60-8 |
| Molecular Formula | C₉H₁₄BrN₂Na₄O₁₄P₃ | C₉H₁₁BrN₂O₁₅P₃·3Na |
| Molecular Weight | 639.00 g/mol | 629.0 g/mol |
| Purity | ≥90% to ≥97% (assay dependent on supplier)[1] | ≥93% to ≥95%[2][3] |
| Appearance | White to off-white powder | Crystalline solid |
| Solubility | Water (50 mg/mL), DMSO (10 mM)[4][5] | PBS (pH 7.2): 10 mg/ml[3] |
| Storage Conditions | -20°C, sealed, away from moisture[6] | -20°C |
| InChI Key | UWZGQOWZUSBZMC-UHFFFAOYSA-N | QGNCJTNPQREPQC-FCIXCQMASA-K |
Core Applications and Methodologies
Detection of Apoptosis: The TUNEL Assay
A hallmark of apoptosis is the fragmentation of genomic DNA by cellular nucleases. The Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling (TUNEL) assay leverages this phenomenon to identify apoptotic cells. 5-BrdUTP is a key reagent in a highly sensitive version of this assay.
Mechanism: The enzyme Terminal deoxynucleotidyl transferase (TdT) adds 5-BrdUTP to the 3'-hydroxyl ends of fragmented DNA in a template-independent manner. The incorporated 5-BrdU is then detected using a fluorescently labeled antibody specific for BrdU.
Caption: Mechanism of A:T to G:C transition induced by 5-bromouracil.
Experimental Protocol: PCR-based Mutagenesis [7] This protocol describes a general method for inducing mutations in a target gene using PCR with 5-BrdUTP.
-
Reaction Setup:
-
Prepare a PCR reaction mix containing the DNA template, primers, a thermostable DNA polymerase, dNTPs, and a partial replacement of dTTP with 5-BrdUTP. The ratio of 5-BrdUTP to dTTP will influence the mutation frequency.
-
-
PCR Amplification:
-
Perform PCR to amplify the target gene. During amplification, 5-BrdUTP will be incorporated into the newly synthesized DNA strands.
-
-
Transformation and Selection:
-
Clone the mutated PCR product into a suitable vector.
-
Transform the vectors into a host organism (e.g., E. coli).
-
Select for colonies containing the mutated gene, often based on a phenotypic change.
-
-
Analysis:
-
Sequence the mutated gene from the selected colonies to identify the specific mutations.
-
Labeling of Nascent RNA with 5-BrUTP
While 5-BrdUTP is a deoxyribonucleotide, its ribonucleotide counterpart, 5-Bromouridine 5'-triphosphate (5-BrUTP), is used for labeling newly transcribed RNA. [3]This is a powerful technique to study RNA synthesis, processing, and transport.
Mechanism: 5-BrUTP is incorporated into nascent RNA transcripts by RNA polymerases in place of UTP. The labeled RNA can then be detected immunocytochemically with an anti-BrdU antibody.
Workflow for In Vitro Transcription with 5-BrUTP Labeling
Caption: General workflow for in vitro transcription and labeling of RNA with 5-BrUTP.
Experimental Protocol: In Vivo RNA Labeling with 5-BrUTP [7][8] Since cells are generally impermeable to triphosphates, delivery of 5-BrUTP into living cells requires specific methods.
-
Delivery of 5-BrUTP:
-
Choose a suitable delivery method such as microinjection, liposome-mediated transfection, or cell permeabilization. [7][9] * For transfection, mix 5-BrUTP with a cationic liposome (B1194612) reagent (e.g., DOTAP) and overlay on cultured cells.
-
-
Incubation and Labeling:
-
Incubate the cells with the 5-BrUTP mixture for a defined period to allow for uptake and incorporation into nascent RNA.
-
To specifically label viral RNA, cellular transcription can be inhibited with actinomycin (B1170597) D. [8]
-
-
Fixation and Detection:
-
Fix the cells with 4% paraformaldehyde.
-
Permeabilize the cells and incubate with a specific anti-BrdU antibody.
-
Use a fluorescently labeled secondary antibody for detection.
-
-
Analysis:
-
Visualize the labeled RNA using fluorescence microscopy.
-
Conclusion
5-BrdUTP sodium salt is a versatile and powerful tool for researchers in the life sciences. Its ability to be incorporated into DNA allows for the sensitive detection of apoptosis and the study of cell proliferation. Furthermore, its mutagenic properties provide a means to investigate gene function through induced mutations. The related compound, 5-BrUTP, extends these labeling principles to the study of RNA synthesis and dynamics. The detailed protocols and workflows provided in this guide are intended to facilitate the successful application of these valuable reagents in a research setting. Proper handling and consideration of the specific experimental context are crucial for obtaining reliable and reproducible results.
References
- 1. tandfonline.com [tandfonline.com]
- 2. 5-Bromouridine 5 -triphosphate = 93 161848-60-8 [sigmaaldrich.com]
- 3. caymanchem.com [caymanchem.com]
- 4. 5-Bromouridine - Wikipedia [en.wikipedia.org]
- 5. 5-BrdUTP sodium salt - Immunomart [immunomart.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. Labeling of RNA transcripts of eukaryotic cells in culture with BrUTP using a liposome transfection reagent (DOTAP) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. In vivo labeling of nascent viral RNA with BrUTP | alphavirus.org [alphavirus.org]
- 9. salic.med.harvard.edu [salic.med.harvard.edu]
